molecular formula C18H30N2Sn B2660165 2-Tributylstannylpyridine-3-carbonitrile CAS No. 1443543-18-7

2-Tributylstannylpyridine-3-carbonitrile

Cat. No. B2660165
CAS RN: 1443543-18-7
M. Wt: 393.162
InChI Key: SQPRUCACYDGVNE-UHFFFAOYSA-N
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Description

Tributyltin compounds are organotin compounds which are used widely due to their biocidal properties . They are often used as antifouling agents in marine paints to prevent the growth of organisms on the hulls of ships . Pyridine is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom .


Molecular Structure Analysis

The molecular structure of a compound like “2-Tributylstannylpyridine-3-carbonitrile” would likely involve a pyridine ring with a tributyltin group and a carbonitrile group attached. The exact structure would depend on the positions of these groups on the pyridine ring .


Chemical Reactions Analysis

Tributyltin compounds are known to undergo various chemical reactions, including transmetallation and oxidative addition . The specific chemical reactions that “2-Tributylstannylpyridine-3-carbonitrile” would undergo are not available in the literature I have access to.


Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like “2-Tributylstannylpyridine-3-carbonitrile” would depend on its specific molecular structure . Tributyltin compounds are generally insoluble in water and stable under normal conditions .

Mechanism of Action

The mechanism of action of tributyltin compounds is not fully understood, but they are known to be toxic to a variety of organisms, possibly due to their ability to bind to proteins and disrupt cellular functions .

Safety and Hazards

Tributyltin compounds are highly toxic and can be hazardous to both the environment and human health . They are classified as dangerous goods and should be handled with care .

Future Directions

Research into tributyltin compounds is ongoing, with a focus on understanding their toxicity and finding ways to mitigate their environmental impact . Future research may also explore their potential uses in medicine and other fields .

properties

IUPAC Name

2-tributylstannylpyridine-3-carbonitrile
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H3N2.3C4H9.Sn/c7-4-6-2-1-3-8-5-6;3*1-3-4-2;/h1-3H;3*1,3-4H2,2H3;
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SQPRUCACYDGVNE-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCC[Sn](CCCC)(CCCC)C1=C(C=CC=N1)C#N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H30N2Sn
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

393.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Tributylstannylpyridine-3-carbonitrile

CAS RN

1443543-18-7
Record name 2-(tributylstannyl)pyridine-3-carbonitrile
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